Cas no 62435-69-2 (6-Dodecyn-4-ol, 1-[(tetrahydro-2H-pyran-2-yl)oxy]-)
![6-Dodecyn-4-ol, 1-[(tetrahydro-2H-pyran-2-yl)oxy]- structure](https://www.kuujia.com/scimg/cas/62435-69-2x500.png)
62435-69-2 structure
Product name:6-Dodecyn-4-ol, 1-[(tetrahydro-2H-pyran-2-yl)oxy]-
6-Dodecyn-4-ol, 1-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- 6-Dodecyn-4-ol, 1-[(tetrahydro-2H-pyran-2-yl)oxy]-
- 1-(oxan-2-yloxy)dodec-6-yn-4-ol
- 62435-69-2
- DTXSID30808596
- 1-[(Oxan-2-yl)oxy]dodec-6-yn-4-ol
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- Inchi: InChI=1S/C17H30O3/c1-2-3-4-5-6-7-11-16(18)12-10-15-20-17-13-8-9-14-19-17/h16-18H,2-5,8-15H2,1H3
- InChI Key: SFZRSBFALDSZGG-UHFFFAOYSA-N
- SMILES: CCCCCC#CCC(CCCOC1CCCCO1)O
Computed Properties
- Exact Mass: 282.2196
- Monoisotopic Mass: 282.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
6-Dodecyn-4-ol, 1-[(tetrahydro-2H-pyran-2-yl)oxy]- Related Literature
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Abdur Rauf,Muhammad Imran,Bashir Ahmad,Dennis G. Peters,Mohammad S. Mubarak Food Funct., 2017,8, 4284-4305
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2. A cancer cell membrane-encapsulated MnO2 nanoreactor for combined photodynamic-starvation therapy†Wei Pan,Yegang Ge,Zhengze Yu,Ping Zhou,Bingjie Cui,Na Li,Bo Tang Chem. Commun., 2019,55, 5115-5118
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Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
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Shiyuan Zhou,Jiapeng Liu,Fanxuan Xie,Yinghao Zhao,Tao Mei,Zhengbang Wang,Xianbao Wang J. Mater. Chem. A, 2020,8, 11327-11336
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Hemant Sharma,Narinder Singh,Doo Ok Jang Green Chem., 2014,16, 4922-4930
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Agnese Piovesan,Tim Van De Looverbosch,Pieter Verboven,Clement Achille,Cesar Parra Cabrera,Elodie Boller,Yin Cheng,Rob Ameloot,Bart Nicolai Lab Chip, 2020,20, 2403-2411
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David J. Miller,Fanglei Yu,David W. Knight,Rudolf K. Allemann Org. Biomol. Chem., 2009,7, 962-975
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Zhu Zhu,Qian-min Deng,Guo-qing Shi Anal. Methods, 2016,8, 564-569
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Manuel Bañobre-López,Cristina Bran,Juan Gallo,Manuel Vázquez,José Rivas J. Mater. Chem. B, 2017,5, 3338-3347
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Qi Chen,Yin-Shan Meng,Yi-Quan Zhang,Shang-Da Jiang,Hao-Ling Sun,Song Gao Chem. Commun., 2014,50, 10434-10437
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